2-butyl-1H-benzimidazole-5-sulfonic acid

• IUPAC Name: 2-butyl-3H-benzimidazole-5-sulfonic acid
• InChI: InChI=1S/C11H14N2O3S/c1-2-3-4-11-12-9-6-5-8(17(14,15)16)7-10(9)13-11/h5-7H,2-4H2,1H3,(H,12,13)(H,14,15,16)
• InChI Key: ZJXSRGZTURCSPY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(N1)C=C(C=C2)S(=O)(=O)O
• Molecular Formula: C11H14N2O3S
• DSSTOX Substance ID: DTXSID101333047
• Molecular Weight: 254.31 g/mol
• Solubility: 31.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 220520-50-3

Description

2-butyl-1H-benzimidazole-5-sulfonic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BBIS and is widely used in the field of biochemistry and molecular biology. BBIS is a sulfonic acid derivative of benzimidazole, which is a heterocyclic aromatic organic compound.

Scientific Research Applications

BBIS has been found to be a useful tool in scientific research, particularly in the field of biochemistry and molecular biology. It is commonly used as a pH indicator in biochemical assays, as it changes color from yellow to red as the pH increases. BBIS is also used as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. Additionally, BBIS has been used as a fluorescent tag for labeling proteins and nucleic acids.

Mechanism of Action

The mechanism of action of BBIS is not fully understood, but it is believed to be due to its ability to form stable complexes with metal ions. BBIS can bind to metal ions such as copper, zinc, and iron, which can then catalyze the formation of ROS. This leads to an increase in the fluorescence of BBIS, allowing for the detection of ROS in cells.
Biochemical and Physiological Effects:
BBIS has been shown to have antioxidant properties, as it can scavenge ROS and protect cells from oxidative damage. It has also been found to inhibit the formation of advanced glycation end products (AGEs), which are implicated in the development of diabetic complications. Additionally, BBIS has been shown to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using BBIS in lab experiments is its high sensitivity and specificity for detecting ROS. It is also relatively easy to use and can be incorporated into a variety of assays. However, BBIS has some limitations, such as its pH dependence and potential interference from other compounds in biological samples.

Future Directions

There are several potential future directions for research on BBIS. One area of interest is its potential as a therapeutic agent for oxidative stress-related diseases. BBIS has been shown to have antioxidant and anti-inflammatory properties, and further research could explore its potential as a treatment for conditions such as diabetes and neurodegenerative diseases. Another area of interest is the development of new fluorescent probes based on BBIS, which could be used for a variety of applications in cell biology and biochemistry. Finally, further research could investigate the mechanism of action of BBIS and its interactions with metal ions and other biomolecules.